Cas no 1171814-34-8 (3-amino-3-(oxan-3-yl)propanoic acid)
3-amino-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3-propanoic acid, β-aminotetrahydro-
- AKOS013047853
- EN300-815636
- AT28897
- 3-AMINO-3-(TETRAHYDRO-2H-PYRAN-3-YL)PROPANOIC ACID
- 3-amino-3-(oxan-3-yl)propanoic acid
- 1171814-34-8
- 3-amino-3-(oxan-3-yl)propanoicacid
-
- MDL: MFCD18877115
- Inchi: 1S/C8H15NO3/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H,10,11)
- InChI Key: GRAWQBBFVHXKLG-UHFFFAOYSA-N
- SMILES: C(C1COCCC1)(N)CC(=O)O
Computed Properties
- Exact Mass: 173.10519334g/mol
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Boiling Point: 333.7±17.0 °C(Predicted)
- pka: 3.56±0.12(Predicted)
3-amino-3-(oxan-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-815636-1g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 1g |
$842.0 | 2023-09-02 | ||
| Enamine | EN300-815636-5g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 5g |
$2443.0 | 2023-09-02 | ||
| Enamine | EN300-815636-10g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 10g |
$3622.0 | 2023-09-02 | ||
| Enamine | EN300-815636-0.05g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 0.05g |
$707.0 | 2024-05-21 | |
| Enamine | EN300-815636-0.1g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 0.1g |
$741.0 | 2024-05-21 | |
| Enamine | EN300-815636-0.25g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 0.25g |
$774.0 | 2024-05-21 | |
| Enamine | EN300-815636-0.5g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 0.5g |
$809.0 | 2024-05-21 | |
| Enamine | EN300-815636-1.0g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 1.0g |
$842.0 | 2024-05-21 | |
| Enamine | EN300-815636-2.5g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 2.5g |
$1650.0 | 2024-05-21 | |
| Enamine | EN300-815636-5.0g |
3-amino-3-(oxan-3-yl)propanoic acid |
1171814-34-8 | 95% | 5.0g |
$2443.0 | 2024-05-21 |
3-amino-3-(oxan-3-yl)propanoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-amino-3-(oxan-3-yl)propanoic acid
Introduction to 3-amino-3-(oxan-3-yl)propanoic acid (CAS No. 1171814-34-8)
3-amino-3-(oxan-3-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1171814-34-8, is a compound of significant interest in the field of chemical and biomedical research. This amino acid derivative, featuring a unique structure with an oxygen-containing heterocycle linked to a propanoic acid backbone, has garnered attention due to its potential applications in pharmaceutical development, enzyme inhibition, and material science. The compound's molecular structure, characterized by a guanidine-like moiety and an oxane ring, positions it as a versatile building block for synthesizing more complex molecules with tailored biological activities.
The synthesis of 3-amino-3-(oxan-3-yl)propanoic acid involves intricate organic transformations that highlight the compound's synthetic accessibility and utility. Researchers have explored various synthetic pathways, including reductive amination and ring-closing metathesis, to optimize yield and purity. Recent advancements in catalytic methods have further refined the production process, making it more efficient and scalable for industrial applications. The compound's stability under various conditions, such as pH and temperature variations, enhances its suitability for diverse experimental settings.
In the realm of biomedical research, 3-amino-3-(oxan-3-yl)propanoic acid has been investigated for its pharmacological properties. Studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory pathways. For instance, preliminary in vitro assays have demonstrated its potential to modulate the activity of matrix metalloproteinases (MMPs), which are crucial in tissue degradation processes. Additionally, the presence of both amino and carboxyl functional groups allows for further derivatization, enabling the creation of analogs with enhanced binding affinity or selectivity.
Recent publications highlight the compound's role in drug discovery pipelines. Researchers have leveraged computational modeling to predict how modifications to the oxan-3-yl substituent could improve pharmacokinetic profiles. This approach aligns with the growing trend toward structure-based drug design, where virtual screening is used to identify promising candidates before experimental validation. The versatility of 3-amino-3-(oxan-3-yl)propanoic acid as a scaffold has also prompted investigations into its use as a chiral building block for enantiomerically pure drugs.
The material science applications of this compound are equally compelling. Its unique structural features make it a candidate for developing novel polymers with specialized properties. For example, incorporation into polymeric matrices could yield materials with improved biocompatibility or mechanical strength. Furthermore, the oxygen-rich nature of the oxan-3-yl group suggests potential utility in creating hydrogels or other soft materials that mimic biological tissues.
From an industrial perspective, the demand for high-purity 3-amino-3-(oxan-3-yl)propanoic acid has driven innovations in purification technologies. Chromatographic methods and crystallization techniques have been optimized to meet stringent quality standards required for pharmaceutical intermediates. These advancements ensure that researchers can rely on consistent batch-to-batch performance when incorporating this compound into their synthetic routes.
The environmental impact of producing and using 1171814-34-8 is another area of growing interest. Green chemistry principles have guided efforts to minimize waste and reduce energy consumption during synthesis. For instance, solvent-free reactions or catalytic processes that employ recyclable materials are being explored to enhance sustainability. Such initiatives align with global efforts to promote environmentally responsible chemical manufacturing.
Future directions in research may focus on expanding the biological profile of 3-amino-3-(oxan-3-yl)propanoic acid through structural analogs derived from this core scaffold. By systematically varying substituents or introducing additional functional groups, scientists can uncover new therapeutic potentials or material properties. Collaborative efforts between academia and industry will be essential to translate these findings into tangible applications.
In conclusion,3-amino-3-(oxan-3-y1)propanoic acid (CAS No. 1171814-34-8) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, position it as a valuable asset in drug discovery and material innovation. As research continues to uncover new applications for this molecule,1171814-34-8 is poised to play an increasingly significant role in shaping future developments within chemical biology and industrial chemistry.
1171814-34-8 (3-amino-3-(oxan-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)